Cas no 28086-43-3 ([5-(2,4-dioxopyrimidin-1-yl)-3,4-dihydroxy-oxolan-2-yl]methoxyphosphonic acid)

• Product Name: [5-(2,4-dioxopyrimidin-1-yl)-3,4-dihydroxy-oxolan-2-yl]methoxyphosphonic acid
• CAS No: 28086-43-3
• MF: C₉H₁₃N₂O₉P
• MW: 324.181283712387
• CID: 285919
• PubChem ID: 1172
• Update Time: 2025-04-19

[5-(2,4-dioxopyrimidin-1-yl)-3,4-dihydroxy-oxolan-2-yl]methoxyphosphonic acid Chemical and Physical Properties

Names and Identifiers

• [5-(2,4-dioxopyrimidin-1-yl)-3,4-dihydroxy-oxolan-2-yl]methoxyphosphonic acid
• POLYURIDYLIC ACID POTASSIUM SALT
• 1-(5-o-phosphonopentofuranosyl)-2,4(1h,3h)-pyrimidinedione
• AC1L1AVZ
• AC1Q6RZI
• CHEBI:117716
• CTK1A7011
• KST-1B6160
• SureCN157645
• U 5 inverted exclamation marka-P
• A-D-Arabinofuranosyluracil 5'-Monophosphate
• 1-
• Diquafosol Impurity 16
• 1-(5-O-Phosphonopentofuranosyl)pyrimidine-2,4(1H,3H)-dione
• NS00009556
• Uridine 5'-monophosphate, >=98%
• SY076340
• POLYURIDYLIC ACID (5') POTASSIUM SALT
• [5-(2,4-dioxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methyl dihydrogen phosphate
• 27416-86-0
• [(2S,3R,4R,5R)-5-(2,4-dioxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methyl dihydrogen phosphate
• FT-0621292
• NSC224963
• 28086-43-3
• FT-0662264
• POLYURIDYLIC ACID POT. SALT, LYOPH., MR
• uridine-5'-monophos-phate
• DTXSID40861596
• Uridine 5 inverted exclamation mark -Monophosphate
• SCHEMBL157645
• Q414932
• SR-01000883749
• [5-(2, 4-dioxopyrimidin-1-yl)-3, 4-dihydroxyoxolan-2-yl]methyl dihydrogen phosphate
• NSC-224963
• uridine-5-monophosphate
• Uridine 5'-monophosphate;Uridylic acid, 5'-Uridylic acid, Uridine phosphate, 5'-UMP, Uridine 5'-phosphoric acid
• CHEBI:177578
• SR-01000883749-1

• Inchi： 1S/C9H13N2O9P/c12-5-1-2-11(9(15)10-5)8-7(14)6(13)4(20-8)3-19-21(16,17)18/h1-2,4,6-8,13-14H,3H2,(H,10,12,15)(H2,16,17,18)
• InChI Key： DJJCXFVJDGTHFX-UHFFFAOYSA-N
• SMILES： P(=O)(O)(O)OCC1C(C(C(N2C=CC(NC2=O)=O)O1)O)O

Computed Properties

• Exact Mass: 324.03586699g/mol
• Monoisotopic Mass: 324.03586699g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 166Ų

Experimental Properties

• Color/Form: Not determined
• Solubility: Not determined

[5-(2,4-dioxopyrimidin-1-yl)-3,4-dihydroxy-oxolan-2-yl]methoxyphosphonic acid Security Information

• WGK Germany：3
• Hazard Category Code： 42/43
• Safety Instruction： 22-36/37
• FLUKA BRAND F CODES：3-10-21
• Hazardous Material Identification：
• Risk Phrases：42/43

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleotides Pyrimidine ribonucleoside monophosphates
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleotides Pyrimidine ribonucleotides Pyrimidine ribonucleoside monophosphates